Cas no 89371-36-8 (benzyl (4S)-3-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-1-methyl-2-oxoimidazolidine-4-carboxylate)

• Product Name: benzyl (4S)-3-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-1-methyl-2-oxoimidazolidine-4-carboxylate
• CAS No: 89371-36-8
• MF: C₂₇H₃₃N₃O₆
• MW: 495.567427396774
• CID: 6620229
• PubChem ID: 11670471
• Update Time: 2024-01-08

benzyl (4S)-3-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-1-methyl-2-oxoimidazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Phenylmethyl (4S)-3-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]-1-methyl-2-oxo-4-imidazolidinecarboxylate
• DTXSID101102717
• 89371-36-8
• benzyl (4S)-3-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-1-methyl-2-oxoimidazolidine-4-carboxylate

• Inchi： 1S/C27H33N3O6/c1-4-35-25(32)22(16-15-20-11-7-5-8-12-20)28-19(2)24(31)30-23(17-29(3)27(30)34)26(33)36-18-21-13-9-6-10-14-21/h5-14,19,22-23,28H,4,15-18H2,1-3H3/t19-,22-,23-/m0/s1
• InChI Key： CCERYCGXHHHRHJ-VJBMBRPKSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@@H]1CN(C)C(N1C([C@H](C)N[C@H](C(=O)OCC)CCC1C=CC=CC=1)=O)=O)=O

Computed Properties

• Exact Mass: 495.23693578g/mol
• Monoisotopic Mass: 495.23693578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų